Cas no 1077-16-3 (Hexylbenzene)

• Product Name: Hexylbenzene
• CAS No: 1077-16-3
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD00009526
• CID: 40687
• PubChem ID: 14109
• Update Time: 2025-04-18

Hexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Phenylhexane
• Hexylbenzene
• n-Hexylbenzene1000µg
• hexyl-benzen
• PHENYLHEXANE
• n-hexylbenzen
• N-HEXYLBENZENE
• 4-Hexylbenzene
• Benzene, hexyl-
• hexane,1-phenyl-
• Hexane, 1-phenyl-

• MDL： MFCD00009526
• Inchi： 1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
• InChI Key： LTEQMZWBSYACLV-UHFFFAOYSA-N
• SMILES： C(CCC)CCC1C=CC=CC=1
• BRN： 1904786

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless transparent to light yellow liquid
• Density: 0.861 g/mL at 25 °C(lit.)
• Melting Point: −61 °C (lit.)
• Boiling Point: 226 °C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.486(lit.)
  n20/D 1.486
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 3.80940
• Solubility: Not determined

Hexylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38-50/53
• Safety Instruction： S26-S36-S61-S60
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store below +30°C.
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons